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Compound of Interest

Compound Name: 1-Acetylindolin-3-one

Cat. No.: B091299

Essential Safety and Handling Guide for 1-
Acetylindolin-3-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1-
Acetylindolin-3-one (CAS No. 16800-68-3). Adherence to these procedures is essential for
ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Summary

1-Acetylindolin-3-one is a chemical compound that requires careful handling due to its
potential health hazards. The Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals identifies the following hazards associated with this compound:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Due to these hazards, the use of appropriate personal protective equipment (PPE) and
adherence to strict handling protocols are mandatory.

Personal Protective Equipment (PPE)

The following table summarizes the required PPE for handling 1-Acetylindolin-3-one. This
equipment should be worn at all times when there is a potential for exposure.

. Specifications and
Body Part Required PPE .
Recommendations

Nitrile gloves (minimum 5-mil

thickness) are recommended

for splash protection. For

_ _ prolonged or direct contact,

Hands Chemical-resistant gloves ) )

consider thicker gloves or

double-gloving. Always change

gloves immediately after

contact with the chemical.[1]

Goggles should be worn to
Safety glasses with side protect against dust particles
Eyes/Face shields or chemical splash and splashes. A face shield
goggles and a face shield provides an additional layer of

protection for the entire face.

A half-mask or full-face
respirator equipped with a
P95, P100, or N95 filter is
) ] necessary when handling the
Respiratory NIOSH-approved respirator ) B
powder outside of a certified
chemical fume hood to prevent

inhalation of airborne particles.

[21(3][4][5]

A fully fastened lab coat is

required to protect the skin and
Body Laboratory coat .

personal clothing from

contamination.
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Operational Plan: Step-by-Step Handling
Procedures

Proper handling techniques are critical to minimize exposure and prevent contamination.
1. Preparation and Engineering Controls:

» Always handle 1-Acetylindolin-3-one in a well-ventilated area, preferably within a certified
chemical fume hood.

» Cover the work surface with absorbent bench paper to contain any potential spills.[6]
e Ensure that an eyewash station and safety shower are readily accessible.
2. Weighing the Compound:

o Whenever possible, purchase pre-weighed amounts of the chemical to avoid handling the
powder directly.[7][8][9]

« If weighing is necessary, perform this task inside a chemical fume hood or a ventilated
balance enclosure.[7][8][9]

o Use anti-static weigh boats or an anti-static gun to prevent the powder from scattering due to
static electricity.[7][8]

» Tare Method for Weighing:[7][8][9]

Place a labeled, sealable container on the balance and tare it.

o

Move the container into the fume hood.

o

[¢]

Carefully add the powder to the container using a clean spatula.

[¢]

Seal the container and move it back to the balance to check the weight.

o

Repeat as necessary, making all powder transfers inside the fume hood.

3. Dissolving the Compound:
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e Add the solvent to the container with the pre-weighed 1-Acetylindolin-3-one while the
container is still in the fume hood.

e Once dissolved, the risk of powder inhalation is significantly reduced, and the solution can be
handled on the benchtop with appropriate PPE.[6]

4. Post-Handling Decontamination:

e Thoroughly decontaminate all surfaces and equipment that may have come into contact with
the chemical.

e Use a wet cleaning method with soap and water to wipe down surfaces, taking care not to
create dust.[6][10]

o Dispose of all contaminated disposable materials (e.g., weigh paper, paper towels, gloves)
as hazardous waste.[10]

Experimental Workflow for Handling 1-Acetylindolin-
3-one
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Caption: Workflow for the safe handling of 1-Acetylindolin-3-one.
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Disposal Plan

All waste containing 1-Acetylindolin-3-one must be treated as hazardous chemical waste.
1. Waste Collection:

o Collect all solid waste (e.g., contaminated gloves, weigh paper, absorbent pads) in a
dedicated, leak-proof container lined with a heavy-duty plastic bag.

o Collect liquid waste in a separate, compatible, and clearly labeled container.
2. Waste Labeling:

o All hazardous waste containers must be labeled immediately upon the first addition of waste.
[11][12]

¢ The label must include the following information:[13][14]

The words "Hazardous Waste".

[¢]

[e]

The full chemical name: "1-Acetylindolin-3-one".

o

The specific hazards (e.g., "Toxic," "Irritant").

(¢]

The date when waste was first added (accumulation start date).[13]

[¢]

Your name and laboratory contact information.
3. Storage and Disposal:

» Store waste containers in a designated satellite accumulation area, away from incompatible
materials.

o Keep waste containers securely closed except when adding waste.

¢ Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste. Do not dispose of this chemical down the
drain or in regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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